Cas no 149489-04-3 ((3-Bromo-2-Pyridinyl)-Carbamic Acid 1,1-Dimethylethyl Ester)

• Product Name: (3-Bromo-2-Pyridinyl)-Carbamic Acid 1,1-Dimethylethyl Ester
• CAS No: 149489-04-3
• MF: C₁₀H₁₃BrN₂O₂
• MW: 273.126421689987
• MDL: MFCD11976399
• CID: 105900
• PubChem ID: 19704035
• Update Time: 2025-04-18

(3-Bromo-2-Pyridinyl)-Carbamic Acid 1,1-Dimethylethyl Ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-bromopyridin-2-ylcarbamate
• Carbamic acid, (3-bromo-2- pyridinyl)-, 1,1-dimethylethyl ester
• Carbamic acid,(3-bromo-2-pyridinyl)-,1,1-dimethylethyl ester (9Cl)
• tert-butyl N-(3-bromopyridin-2-yl)carbamate
• 2-t-Butoxycarbonylamino-3-bromopyridine
• A808900
• ACMC-20n5q1
• AG-D-95660
• CTK0H0489
• I02-2941
• SureCN623831
• tert-butyl N-(3-bromanylpyridin-2-yl)carbamate
• tert-Butyl (3-bromopyridin-2-yl)carbamate
• (3-Bromo-pyridin-2-yl)-carbamic acid tert-butyl ester
• Carbamic Acid, (3-Bromo-2-Pyridinyl)-, 1,1-Dimethylethyl Ester(WX637444)
• tert-butyl(3-bromopyridin-2-yl)carbamate
• ZFA48904
• QYXWTADXOAAMPA-UHFFFAOYSA-N
• Carbamic acid, (3-bromo-2-pyridinyl)-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, (3-bromo-2-pyridinyl)-, 1,1-dimethylethyl ester
• SB33773
• 149489-04-3
• CHEMBL4536577
• W10497
• MFCD11976399
• SY123753
• (3-Bromo-2-pyridinyl)-carbamic acid 1,1-dimethylethyl ester
• SCHEMBL623831
• DTXSID80599346
• N-(3-bromo-2-pyridinyl)carbamic acid tert-butyl ester
• EN300-3536649
• AKOS015892097
• CS-0037239
• AS-72387
• (3-Bromo-2-Pyridinyl)-Carbamic Acid 1,1-Dimethylethyl Ester

• MDL： MFCD11976399
• Inchi： 1S/C10H13BrN2O2/c1-10(2,3)15-9(14)13-8-7(11)5-4-6-12-8/h4-6H,1-3H3,(H,12,13,14)
• InChI Key： QYXWTADXOAAMPA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 272.01609
• Monoisotopic Mass: 272.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2A^2
• XLogP3: 2.4

Experimental Properties

• PSA: 51.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives